Cas no 286367-72-4 (Butanoic-1,2-13C2 acid(9CI))

Butanoic-1,2-13C2 acid(9CI) Properties

Names and Identifiers

• Butanoic-1,2-13C2 acid(9CI)
• butanoic acid-13C2
• BUTYRIC-1,2-13C2 ACID
• 286367-72-4
• Butyric acid-1,2-13C2, 99 atom % 13C
• Butyric acid-1,2-13C2
• (1, 2-13C2)butanoic acid
• (1,2-~13~C_2_)Butanoic acid
• J-017167
• (1,2-13C2)butanoic acid
• Butanoic acid-1,2-13C2
• DTXSID70584024
• +Expand

• InChIKey： FERIUCNNQQJTOY-CQDYUVAPSA-N
• Inchi： InChI=1S/C4H8O2/c1-2-3-4(5)6/h2-3H2,1H3,(H,5,6)/i3+1,4+1
• SMILES： CC[13CH2][13C](=O)O

Computed Properties

• Exact Mass: 90.059139164g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 90.059139164g/mol
• Heavy Atom Count: 6
• Complexity: 49.5
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Refractive Index: n20/D 1.3969(lit.)
• Boiling Point: 162 °C(lit.)
• Melting Point: -6--3 °C(lit.)
• Flash Point: 170 °F
• Color/Form: Fluids.
• Solubility: Not determined.
• Density: 0.986 g/mL at 25 °C